Cas no 1261924-30-4 (2-Hydroxy-5-[4-(pyrrolidinylsulfonyl)phenyl]isonicotinic acid)

• Product Name: 2-Hydroxy-5-[4-(pyrrolidinylsulfonyl)phenyl]isonicotinic acid
• CAS No: 1261924-30-4
• MF: C₁₆H₁₆N₂O₅S
• MW: 348.373642921448
• MDL: MFCD18318746
• CID: 2763809
• PubChem ID: 53224694
• Update Time: 2025-04-21

2-Hydroxy-5-[4-(pyrrolidinylsulfonyl)phenyl]isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-Oxo-5-[4-(pyrrolidine-1-sulfonyl)phenyl]-1,2-dihydropyridine-4-carboxylic acid
• 2-Hydroxy-5-(4-(pyrrolidin-1-ylsulfonyl)phenyl)isonicotinic acid
• DTXSID20688480
• 2-HYDROXY-5-[4-(PYRROLIDINYLSULFONYL)PHENYL]ISONICOTINIC ACID
• 1261924-30-4
• 2-Hydroxy-5-[4-(pyrrolidinylsulfonyl)phenyl]isonicotinic acid, 95%
• MFCD18318746
• 2-Hydroxy-5-[4-(pyrrolidinylsulfonyl)phenyl]isonicotinic acid

• MDL： MFCD18318746
• Inchi： 1S/C16H16N2O5S/c19-15-9-13(16(20)21)14(10-17-15)11-3-5-12(6-4-11)24(22,23)18-7-1-2-8-18/h3-6,9-10H,1-2,7-8H2,(H,17,19)(H,20,21)
• InChI Key： AHUNLGICNKCDBT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C2=CNC(C=C2C(=O)O)=O)=CC=1)(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 348.07799279Da
• Monoisotopic Mass: 348.07799279Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 690
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 112Ų